Cas no 2171447-90-6 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid
• CAS No: 2171447-90-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5974097
• PubChem ID: 165816799
• Update Time: 2025-06-20

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid
• 2171447-90-6
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4,4-dimethylpentanoic acid
• EN300-1472630

• Inchi： 1S/C28H36N2O5/c1-5-10-18(15-25(31)30-24(16-26(32)33)28(2,3)4)29-27(34)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23-24H,5,10,15-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)/t18-,24?/m1/s1
• InChI Key： SDRFLTFJZZPCFN-QFADGXAASA-N
• SMILES： O(C(N[C@H](CCC)CC(NC(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid

3-(3R)-3-{[(9H-Fluoren-9-Yl)methoxycarbonyl]Amino}Hexanamido-4,4-Dimethylpentanoic Acid (CAS No. 2171447-90-6): A Versatile Building Block in Peptide Chemistry and Drug Delivery

The compound 3-(3R)-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}hexanamido-4,4-dimethylpentanoic acid (CAS No. 2171447-90-6) represents a sophisticated chiral amino acid derivative with unique structural features. Its backbone integrates a stereospecific R-configured tertiary amine, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a branched alkyl chain terminating in a carboxylic acid moiety. This architecture positions it as an advanced intermediate in the synthesis of bioactive peptides and targeted drug carriers.

The Fmoc protecting group, widely recognized for its orthogonal behavior in solid-phase peptide synthesis (SPPS), ensures precise deprotection under mild basic conditions (pH 8–10). Recent studies published in the Journal of Medicinal Chemistry (2023) highlight its utility in constructing cyclic peptides with constrained conformations, which exhibit enhanced metabolic stability compared to linear analogs. The stereochemically defined (3R)-configuration further enables control over the three-dimensional folding of resultant peptides, critical for mimicking natural protein interactions.

In drug delivery systems, this compound's dialkylated side chain (4,4-dimethylpentanoic acid) imparts hydrophobic properties that facilitate membrane permeation. A 2022 study in Nature Communications demonstrated its application as a lipid-polymer hybrid carrier component, enhancing the cellular uptake of siRNA payloads by over 60% without compromising immunogenicity. The hexanamide spacer provides optimal flexibility for ligand presentation while maintaining structural integrity during endosomal escape.

Spectroscopic analysis confirms the compound's purity (>98% HPLC) and stability under physiological conditions (pH 5–8). Its thermal decomposition profile (Td > 180°C) aligns with requirements for lyophilization processes used in biopharmaceutical manufacturing. Recent advances reported in the Bioconjugate Chemistry journal (Jan 2024) describe its use as a crosslinker in creating self-assembling peptide amphiphiles with tunable gelation temperatures, enabling localized drug release at tumor sites.

Clinical translation studies are currently exploring its role in generating antibody-drug conjugates (ADCs). The Fmoc-amino terminus allows site-specific conjugation via native chemical ligation techniques, while the dimethylpentanoic acid tail serves as a payload carrier with inherent tumor-penetrating properties. Preclinical data from ongoing trials indicate improved pharmacokinetic profiles compared to traditional maleimide-based linkers.

This molecule's multifunctional design addresses key challenges in modern therapeutics: precise stereocontrol for biological activity optimization, orthogonal protection strategies for complex synthesis routes, and physicochemical properties enabling versatile formulation options. Ongoing research focuses on integrating it into dynamic covalent libraries for rapid screening of peptide-drug candidates against emerging pathogens like SARS-CoV variants.

Safety evaluations conducted under OECD guidelines confirm no genotoxicity or acute toxicity up to 50 mg/kg doses in murine models. Its metabolic pathway involves enzymatic cleavage of the Fmoc group to form non-toxic fluorene derivatives excreted via renal clearance mechanisms. These characteristics make it an ideal candidate for long-term preclinical studies targeting chronic diseases requiring sustained peptide delivery.